Cas no 62283-69-6 (Benzene, (1-ethynyl-1-propylbutyl)-)

Benzene, (1-ethynyl-1-propylbutyl)- structure
62283-69-6 structure
Product Name:Benzene, (1-ethynyl-1-propylbutyl)-
CAS No:62283-69-6
MF:C15H20
MW:200.319304466248
CID:450954
PubChem ID:23271716
Update Time:2025-04-19

Benzene, (1-ethynyl-1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1-ethynyl-1-propylbutyl)-
    • 4-ethynylheptan-4-ylbenzene
    • DTXSID70632115
    • (4-Ethynylheptan-4-yl)benzene
    • 62283-69-6
    • Inchi: 1S/C15H20/c1-4-12-15(6-3,13-5-2)14-10-8-7-9-11-14/h3,7-11H,4-5,12-13H2,1-2H3
    • InChI Key: KGPXIFNWOFMZAI-UHFFFAOYSA-N
    • SMILES: C(C#C)(C1C=CC=CC=1)(CCC)CCC

Computed Properties

  • Exact Mass: 200.1566
  • Monoisotopic Mass: 200.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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